Cas no 1001387-15-0 (methyl (2Z)-3-amino-3-{[(furan-2-yl)methyl]carbamoyl}prop-2-enoate)

• Product Name: methyl (2Z)-3-amino-3-{[(furan-2-yl)methyl]carbamoyl}prop-2-enoate
• CAS No: 1001387-15-0
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 6010589
• PubChem ID: 16646120
• Update Time: 2025-06-12

methyl (2Z)-3-amino-3-{[(furan-2-yl)methyl]carbamoyl}prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-3-amino-3-{[(furan-2-yl)methyl]carbamoyl}prop-2-enoate
• methyl (Z)-3-amino-4-(furan-2-ylmethylamino)-4-oxobut-2-enoate
• 2-Butenoic acid, 3-amino-4-[(2-furanylmethyl)amino]-4-oxo-, methyl ester, (2Z)-
• 1001387-15-0
• F2381-0042
• AKOS002294355
• (Z)-methyl 3-amino-4-((furan-2-ylmethyl)amino)-4-oxobut-2-enoate

• Inchi： 1S/C10H12N2O4/c1-15-9(13)5-8(11)10(14)12-6-7-3-2-4-16-7/h2-5H,6,11H2,1H3,(H,12,14)/b8-5-
• InChI Key： IJONPCRWEBRFHA-YVMONPNESA-N
• SMILES： C(OC)(=O)/C=C(\N)/C(NCC1=CC=CO1)=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 483.7±45.0 °C(Predicted)
• pka: 16.02±0.46(Predicted)

Additional information on methyl (2Z)-3-amino-3-{[(furan-2-yl)methyl]carbamoyl}prop-2-enoate

Research Brief on Methyl (2Z)-3-amino-3-{[(furan-2-yl)methyl]carbamoyl}prop-2-enoate (CAS: 1001387-15-0)

Methyl (2Z)-3-amino-3-{[(furan-2-yl)methyl]carbamoyl}prop-2-enoate (CAS: 1001387-15-0) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique furan-2-ylmethyl carbamoyl and aminoacrylate ester functionalities, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of drug discovery and development.

The compound's structure suggests its potential as a building block for more complex molecules or as a pharmacophore in drug design. The presence of the furan ring and the aminoacrylate moiety makes it a versatile candidate for interactions with biological targets, such as enzymes or receptors. Recent research has explored its role in inhibiting specific enzymatic pathways, which could be leveraged for the treatment of diseases like cancer, inflammation, or infectious diseases.

One of the key findings from recent studies is the compound's ability to act as a Michael acceptor, a property that could be exploited in the design of covalent inhibitors. This mechanism has been particularly relevant in the development of targeted therapies, where selective and irreversible inhibition of disease-related proteins is desired. Preliminary in vitro assays have demonstrated moderate to high inhibitory activity against certain kinases and proteases, although further optimization is needed to enhance potency and selectivity.

In addition to its potential therapeutic applications, methyl (2Z)-3-amino-3-{[(furan-2-yl)methyl]carbamoyl}prop-2-enoate has also been investigated for its chemical reactivity and utility in organic synthesis. Its bifunctional nature allows for diverse chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. Recent publications have highlighted its use in multicomponent reactions and as a precursor for heterocyclic compounds, which are often found in bioactive molecules.

Despite these promising findings, challenges remain in the development of this compound for clinical applications. Issues such as solubility, stability, and pharmacokinetic properties need to be addressed through further structural optimization and formulation studies. Additionally, comprehensive in vivo studies are required to validate its efficacy and safety profiles. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound toward preclinical and clinical development.

In conclusion, methyl (2Z)-3-amino-3-{[(furan-2-yl)methyl]carbamoyl}prop-2-enoate represents a promising candidate in the field of medicinal chemistry, with potential applications in drug discovery and organic synthesis. Continued research efforts will be crucial to unlock its full therapeutic potential and address the current limitations. This brief highlights the importance of interdisciplinary collaboration and innovative approaches in advancing this compound from the bench to the bedside.